ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate
Overview
Description
Ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate (EMCDB) is a cyclopropyl ester of an organic acid. It is an important intermediate in the synthesis of carboxylic acids and other compounds. EMCDB has been used in a variety of applications, ranging from pharmaceuticals to biotechnology.
Scientific Research Applications
Ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate has been used in a variety of scientific research applications. It has been used to synthesize a variety of carboxylic acids, as well as other compounds. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and antibiotics. Furthermore, ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate has been used in the synthesis of biotechnology products, such as enzymes, antibodies, and proteins.
Mechanism of Action
The mechanism of action of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate is not completely understood. It is believed that the ester is hydrolyzed by an enzyme, such as esterase, to release the acid and alcohol components. The acid component then undergoes a reaction with another molecule, such as an aldehyde or an acid chloride, to form a new product.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate are not fully understood. However, it is believed that the ester has a low toxicity and does not cause any major adverse effects. Furthermore, ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate is believed to act as an inhibitor of enzymes, such as esterases, which may be beneficial in certain applications.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate in lab experiments include its low cost, its easy availability, and its low toxicity. Additionally, the ester can be used in a variety of reactions, such as the synthesis of carboxylic acids and other compounds. The main limitation of using ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate in lab experiments is that it is not very stable and can easily degrade over time.
Future Directions
The future directions for the use of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate include further research into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the synthesis of more complex compounds using ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate as an intermediate. Additionally, further research could be conducted into the development of new applications for ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate, such as in the synthesis of drugs and biotechnology products.
Synthesis Methods
Ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate can be synthesized via a variety of methods. The most common method is the reaction of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoic acid with an alcohol in the presence of a base catalyst. This reaction produces the ester, as well as other by-products, such as water and carbon dioxide. Other methods include the reaction of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoic acid with an aldehyde, an acid chloride, or an anhydride, as well as the reaction of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoic acid with a carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "1-methylcyclopropylmagnesium bromide", "Diethyl carbonate", "Sodium hydride", "Acetic anhydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 1-methylcyclopropylmagnesium bromide in diethyl ether to form the corresponding Grignard reagent.", "Step 2: The Grignard reagent is then reacted with diethyl carbonate to form the corresponding ester.", "Step 3: The ester is then treated with sodium hydride in DMF to form the corresponding enolate.", "Step 4: Acetic anhydride is added to the reaction mixture to form the corresponding acetyl derivative.", "Step 5: The reaction mixture is then quenched with hydrochloric acid and extracted with ethyl acetate.", "Step 6: The organic layer is washed with sodium bicarbonate and brine, dried over sodium sulfate, and concentrated under reduced pressure.", "Step 7: The resulting crude product is purified by column chromatography to yield ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate." ] } | |
CAS RN |
1512297-76-5 |
Molecular Formula |
C10H14O4 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
